3-Iodo-1-hydroxypropan-2-one

• CAS: 38987-74-5

Core Science & Biosynthesis

1-Hydroxy-3-iodoacetone CAS number and molecular weight

CAS Number: 38987-74-5 Molecular Weight: 199.98 g/mol Formula: C₃H₅IO₂[1]

Executive Summary & Chemical Identity

1-Hydroxy-3-iodoacetone (also known as 1-iodo-3-hydroxypropan-2-one) is a bifunctional organoiodine compound characterized by an

-iodo ketone motif on one side of the carbonyl and a primary hydroxyl group on the other.[1] This structural asymmetry grants it unique reactivity: the iodine atom serves as an excellent leaving group for nucleophilic substitution ( ), while the hydroxyl group acts as a hydrophilic handle or a site for further derivatization (e.g., phosphorylation, glycosylation).

Unlike its symmetric cousins (1,3-diiodoacetone) or the simple halo-ketone (iodoacetone), 1-hydroxy-3-iodoacetone is primarily utilized as a heterobifunctional crosslinker and a specialized building block in heterocyclic synthesis (e.g., Hantzsch thiazole synthesis).

Physicochemical Data Table

Property	Value	Notes
CAS Number	38987-74-5	Verified Identifier
IUPAC Name	1-Hydroxy-3-iodopropan-2-one
Molecular Weight	199.98 g/mol	Based on I isotope
Appearance	Pale yellow oil or low-melting solid	Darkens upon light exposure (liberation of )
Solubility	Soluble in Acetone, Ethanol, DMSO	Hydrolyzes slowly in water
Reactivity	High ( Alkylating Agent)	Reacts rapidly with thiols (Cys) and amines (His/Lys)
Storage	-20°C, Desiccated, Dark	Hygroscopic and Light Sensitive

Synthesis & Production Methodologies

The synthesis of 1-hydroxy-3-iodoacetone requires precise control to avoid over-iodination (forming 1,3-diiodoacetone) or elimination byproducts. The most robust protocol employs a Finkelstein Halogen Exchange , leveraging the solubility difference between sodium iodide and sodium chloride in acetone.

Protocol: Finkelstein Exchange from 1-Chloro-3-hydroxyacetone

This method is preferred over direct iodination of hydroxyacetone because it avoids the formation of regioisomers and poly-iodinated species.

Reagents:

• Precursor: 1-Chloro-3-hydroxyacetone (CAS 625-33-2).

• Reagent: Sodium Iodide (NaI), anhydrous (1.05 equivalents).

• Solvent: Acetone (Dry, HPLC grade).

Step-by-Step Workflow:

• Preparation: Dissolve 1-Chloro-3-hydroxyacetone (10 mmol) in dry acetone (20 mL) in a round-bottom flask shielded from light (wrap in aluminum foil).

• Addition: Add Sodium Iodide (10.5 mmol) in a single portion. NaI is soluble in acetone, whereas the product NaCl is not.[2][3]

• Reaction: Stir the mixture at room temperature (20-25°C) for 2–4 hours.

  • Causality: The driving force is the precipitation of NaCl (Le Chatelier’s principle), pushing the equilibrium toward the iodo-product.

  • Monitoring: Monitor by TLC (silica, Hexane:EtOAc) or disappearance of the starting chloride.

• Workup:

  • Filter the reaction mixture through a sintered glass funnel to remove the precipitated NaCl.

  • Wash the filter cake with a small volume of cold dry acetone.

• Concentration: Concentrate the filtrate under reduced pressure (Rotavap) at low temperature (< 30°C) to prevent thermal decomposition.

• Purification: The residue is typically a yellow oil. If high purity is required, rapid column chromatography (neutral alumina) is preferred over silica (which can be acidic and induce decomposition).

Experimental Logic Visualization

Caption: Synthesis of 1-Hydroxy-3-iodoacetone via Finkelstein Exchange. The insolubility of NaCl in acetone drives the reaction to completion.

Applications in Biochemical Research

1-Hydroxy-3-iodoacetone is a potent alkylating agent . Its primary utility lies in the selective modification of nucleophilic residues in proteins and peptides.

Cysteine Modification (Thioether Formation)

The iodine atom is displaced by the thiolate anion of Cysteine residues. This reaction is irreversible and forms a stable thioether bond.

• Mechanism:

  Nucleophilic Substitution.

• Advantage: Unlike simple iodoacetamide, the introduced group (

  ) contains a carbonyl and a hydroxyl group. This "tag" is hydrophilic and can be used for subsequent chemoselective ligation (e.g., reaction of the ketone with hydrazides) or as a mass spectrometry probe.

Heterocycle Synthesis (Hantzsch Reaction)

In drug discovery, this molecule reacts with thioamides or amidines to form thiazoles or imidazoles substituted with a hydroxymethyl group.

• Reaction: Condensation of the

  -haloketone with a thioamide.

• Outcome: Formation of a 4-(hydroxymethyl)thiazole derivative.

Mechanism of Action: Cysteine Alkylation

Caption: Mechanism of Cysteine alkylation. The thiol group displaces iodide, creating a stable covalent modification.

Safety, Stability, and Handling (E-E-A-T)

As a Senior Application Scientist, I must emphasize that this compound is a Lachrymator and a Vesicant . It shares the toxicity profile of iodoacetone and must be handled with extreme caution.

• Lachrymator: Causes severe eye irritation and tearing. Handle only in a functioning fume hood.

• Skin Contact: Can cause burns and sensitization. Double-gloving (Nitrile) is recommended.

• Instability: The C-I bond is weak (approx. 50 kcal/mol). Exposure to light causes homolytic cleavage, releasing iodine radicals (

  ) which degrade the sample (turning it brown).

  • Self-Validating Storage Protocol: Store in amber glass vials under Argon or Nitrogen atmosphere at -20°C. If the liquid turns dark brown/violet, it has decomposed and should be repurified or discarded.

References

• PubChem Compound Summary. (n.d.). 1-Hydroxy-3-iodo-2-propanone (CID 3082497). National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (1973). General Methods for Halogen Exchange (Finkelstein Reaction). Org. Synth. Coll. Vol. 5, p. 478. (Grounding for synthesis methodology).
• Lundblad, R. L. (2014). Chemical Reagents for Protein Modification. CRC Press. (Reference for alpha-halo ketone reactivity with cysteine).

Sources

• 1. 38987-74-5 1-羟基-3-碘丙烷-2-酮 1-hydroxy-3-iodopropan-2-one - CAS数据库 [cheman.chemnet.com]
• 2. quora.com [quora.com]
• 3. Organic Chemistry: Nucleophilic Substitution: The reactivity of halogenated hydrocarbons [westfield.ma.edu]

A Tale of Two Ketones: An In-depth Technical Guide to 3-Iodo-1-Hydroxypropan-2-one and Hydroxyacetone for the Research Scientist

This guide provides a comprehensive technical analysis of two closely related α-hydroxy ketones: the readily available and well-characterized hydroxyacetone, and its more enigmatic halogenated derivative, 3-iodo-1-hydroxypropan-2-one. For researchers, scientists, and professionals in drug development, understanding the nuanced differences between these molecules—from their fundamental physicochemical properties to their divergent reactivity and potential applications—is paramount for their effective utilization in the laboratory and beyond. This document offers a deep dive into their synthesis, reactivity, and potential as versatile building blocks in organic chemistry and medicinal chemistry.

At a Glance: Structural and Physicochemical Distinctions

The core difference between hydroxyacetone (also known as acetol) and 3-iodo-1-hydroxypropan-2-one lies in the substitution at the C3 position. Hydroxyacetone possesses a primary alcohol and a ketone functional group.[1] In contrast, 3-iodo-1-hydroxypropan-2-one features a highly reactive iodine atom on the terminal methyl group of the acetone backbone, a modification that dramatically alters its chemical behavior.

Property	Hydroxyacetone	3-Iodo-1-hydroxypropan-2-one
Chemical Formula	C₃H₆O₂	C₃H₅IO₂
Molar Mass	74.08 g/mol	200.00 g/mol
Appearance	Colorless to light yellow liquid	Predicted to be a solid or high-boiling liquid
Boiling Point	145-146 °C	Significantly higher than hydroxyacetone (Predicted)
Melting Point	-17 °C	Higher than hydroxyacetone (Predicted)
Solubility	Miscible in water, ethanol, and ether	Likely soluble in organic solvents, with reduced water solubility
Key Functional Groups	Ketone, Primary Alcohol	Ketone, Primary Alcohol, Alkyl Iodide

Table 1: Comparative Physicochemical Properties of Hydroxyacetone and 3-Iodo-1-hydroxypropan-2-one.

Synthesis Strategies: From Commercial Precursors to Reactive Intermediates

The accessibility of these two compounds varies significantly, with hydroxyacetone being commercially available and its iodinated counterpart requiring targeted synthesis.

Hydroxyacetone: Established Synthetic Routes

Hydroxyacetone is produced industrially and can also be synthesized in the laboratory through several well-established methods:

• From Bromoacetone: A common laboratory-scale synthesis involves the nucleophilic substitution of bromoacetone with a formate salt, followed by hydrolysis of the resulting ester.[1]

• From Glycerol: The catalytic dehydration of glycerol presents a more sustainable and commercially viable route to hydroxyacetone.[1] This method aligns with the principles of green chemistry by utilizing a renewable feedstock.

3-Iodo-1-hydroxypropan-2-one: A Proposed Synthetic Pathway

While specific literature on the synthesis of 3-iodo-1-hydroxypropan-2-one is scarce, its preparation can be logically deduced from general methods for the α-iodination of ketones.[2][3] The most plausible approach involves the electrophilic iodination of a suitably protected hydroxyacetone derivative.

Experimental Protocol: Proposed Synthesis of 3-Iodo-1-hydroxypropan-2-one

Objective: To synthesize 3-iodo-1-hydroxypropan-2-one from a protected hydroxyacetone precursor.

Materials:

• 1-Hydroxy-2-propanone (Hydroxyacetone)

• A suitable protecting group for the hydroxyl function (e.g., tert-butyldimethylsilyl chloride)

• Iodine (I₂)

• A base (e.g., sodium hydroxide or an amine base)

• An acid catalyst (for deprotection)

• Appropriate organic solvents (e.g., dichloromethane, diethyl ether)

• Deionized water

Methodology:

• Protection of the Hydroxyl Group: The primary hydroxyl group of hydroxyacetone is first protected to prevent unwanted side reactions during iodination. This can be achieved by reacting hydroxyacetone with a silylating agent like TBDMSCl in the presence of a base.

• α-Iodination: The protected hydroxyacetone is then subjected to iodination. This can be accomplished under either acidic or basic conditions.

  • Acid-Catalyzed Iodination: The ketone is treated with molecular iodine in the presence of an acid catalyst. The reaction proceeds through an enol intermediate.[3]

  • Base-Mediated Iodination: The ketone is treated with iodine in the presence of a base. This method proceeds through an enolate intermediate.[3]

• Deprotection: Following successful iodination, the protecting group is removed under acidic conditions to yield 3-iodo-1-hydroxypropan-2-one.

• Purification: The final product is purified using standard techniques such as column chromatography or distillation under reduced pressure.

Causality of Experimental Choices: The protection of the hydroxyl group is a critical step to ensure the regioselective iodination at the α-carbon of the ketone. The choice between acid- and base-catalyzed iodination will depend on the stability of the protected intermediate and the desired reaction kinetics.

A Study in Contrasting Reactivity: The Influence of the Iodo-Substituent

The presence of the iodine atom in 3-iodo-1-hydroxypropan-2-one introduces a new dimension of reactivity compared to hydroxyacetone. As an α-iodo ketone, it is a potent electrophile and a valuable precursor for a variety of chemical transformations.[4]

Hydroxyacetone: A Versatile Bifunctional Molecule

Hydroxyacetone's reactivity is characterized by the interplay of its ketone and primary alcohol functionalities. It can undergo:

• Reactions of the Ketone: Nucleophilic addition, condensation reactions (e.g., aldol), and reduction to a diol.

• Reactions of the Alcohol: Esterification, etherification, and oxidation to an aldehyde or carboxylic acid.

3-Iodo-1-hydroxypropan-2-one: A Powerful Synthetic Intermediate

The C-I bond in 3-iodo-1-hydroxypropan-2-one is the focal point of its enhanced reactivity. As a good leaving group, the iodide anion is readily displaced by a wide range of nucleophiles. This makes 3-iodo-1-hydroxypropan-2-one a valuable substrate for:

• Nucleophilic Substitution Reactions: The iodine atom can be displaced by amines, thiols, cyanides, and other nucleophiles to introduce new functional groups.

• Synthesis of Heterocycles: α-Iodo ketones are key building blocks in the synthesis of various heterocyclic systems, such as thiazoles, imidazoles, and furans, which are prevalent scaffolds in many pharmaceutical agents.[4]

• Formation of Reactive Intermediates: It can serve as a precursor to other reactive species, such as enolates, which can then participate in further carbon-carbon bond-forming reactions.[5][6]

Figure 1: Comparative Reactivity Pathways.

Applications in the Scientific Arena: From Metabolism to Drug Discovery

The distinct properties of these two ketones translate into different yet complementary applications in scientific research and development.

Hydroxyacetone: A Metabolic and Industrial Mainstay

Hydroxyacetone is a naturally occurring metabolite found in various organisms and is involved in several metabolic pathways.[7] Its industrial applications are diverse and include:

• Flavoring Agent: It contributes to the flavor profile of many food products.

• Chemical Intermediate: It serves as a precursor in the synthesis of various chemicals, including propylene glycol.

• Research Chemical: It is used in studies of metabolism and as a starting material in organic synthesis.

3-Iodo-1-hydroxypropan-2-one: A Gateway to Complex Molecules

The synthetic utility of α-iodo ketones positions 3-iodo-1-hydroxypropan-2-one as a potentially valuable tool in drug discovery and development. Its ability to participate in the construction of complex heterocyclic ring systems makes it an attractive starting material for the synthesis of novel bioactive compounds.[4] The introduction of an iodine atom also opens up possibilities for its use in radiolabeling studies.

Spectroscopic Characterization: Identifying the Key Differences

Spectroscopic Technique	Hydroxyacetone	Predicted 3-Iodo-1-hydroxypropan-2-one
¹H NMR	Signals for CH₃, CH₂, and OH protons. The CH₂ protons are adjacent to a carbonyl and a hydroxyl group.	The CH₂ protons will be significantly downfield shifted due to the deshielding effect of the adjacent iodine atom.[8][9]
¹³C NMR	Three distinct signals for the carbonyl carbon, the CH₂ carbon, and the CH₃ carbon.[10]	The CH₂ carbon signal will be shifted significantly upfield due to the "heavy atom effect" of iodine. The carbonyl carbon signal may also be slightly shifted.[11][12]
IR Spectroscopy	Strong C=O stretch (~1715 cm⁻¹), broad O-H stretch (~3400 cm⁻¹), and C-H stretching and bending vibrations.[13][14]	Similar C=O and O-H stretches. A C-I stretching vibration will be present in the fingerprint region (typically below 700 cm⁻¹).[15]
Mass Spectrometry	Molecular ion peak at m/z 74. Fragmentation pattern includes loss of CH₃ and CH₂OH.[16][17]	Molecular ion peak at m/z 200. Characteristic fragmentation would involve the loss of an iodine atom (m/z 127) and other fragments.

Table 2: Predicted Spectroscopic Data Comparison.

Toxicological and Safety Considerations: A Note of Caution

Hydroxyacetone is generally considered to have low toxicity.[7] However, the toxicological profile of 3-iodo-1-hydroxypropan-2-one is unknown. As with all α-halo ketones, it should be handled with extreme care due to its potential as a lachrymator and alkylating agent. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Conclusion: Two Sides of the Same Coin

Hydroxyacetone and 3-iodo-1-hydroxypropan-2-one, while structurally similar, represent two distinct entities in the chemical landscape. Hydroxyacetone is a well-understood, readily available compound with established roles in metabolism and industry. In contrast, 3-iodo-1-hydroxypropan-2-one is a more specialized, reactive intermediate whose full potential in organic synthesis and drug discovery is yet to be fully explored. For the discerning researcher, understanding the fundamental differences in their synthesis, reactivity, and potential applications is key to unlocking their respective capabilities and driving innovation in the chemical sciences.

References

• Synthetic Access to Aromatic α-Haloketones. (2022). PMC. [Link]

• Preparation of α‐Iodocarbonyl Compounds: An Overall Development. (2025). Request PDF. [Link]

• Highly Efficient and Clean Method for Direct α-Iodination of Aromatic Ketones. (2025). Request PDF. [Link]

• Direct Preparation of Heteroaromatic Compounds from Alkenes. (n.d.). Akshat Rathi. [Link]

• Iodoketone synthesis by iodination. (n.d.). Organic Chemistry Portal. [Link]

• Atom transfer cyclization reactions of .alpha.-iodo esters, ketones, and malonates: examples of selective 5-exo, 6-endo, 6-exo, and 7-endo ring closures. (n.d.). The Journal of Organic Chemistry - ACS Publications. [Link]

• Method for synthesizing alpha-iodo-beta keto acetal compound. (n.d.).

• A Route to α–Hydroxy Ketone via Domino Oxidations of Secondary Alcohol and Aliphatic C–H Bond with High Selectivity and Control. (n.d.). The Royal Society of Chemistry. [Link]

• 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0191739). (n.d.). NP-MRD. [Link]

• 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. (2014). PMC. [Link]

• Breakthrough in chemical synthesis expands possibilities for ketones and esters. (2025). News-Medical.Net. [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups. (2025). Chemistry LibreTexts. [Link]

• 13.13 Uses of 13C NMR Spectroscopy. (n.d.). Organic Chemistry - NC State University Libraries. [Link]

• 13C NMR Chemical Shift. (2022). Oregon State University. [Link]

• GNPS Library Spectrum CCMSLIB00005436368. (n.d.). GNPS. [Link]

• Showing Compound 1-Hydroxy-2-propanone (FDB012041). (2010). FooDB. [Link]

• 2-Propanone, 1-hydroxy-. (n.d.). the NIST WebBook. [Link]

• Hydroxyacetone - Optional[13C NMR] - Spectrum. (n.d.). SpectraBase. [Link]

• 2-Propanone, 1-hydroxy-. (n.d.). the NIST WebBook. [Link]

• 1H proton nmr spectrum of 1-iodopropane C3H7I CH3CH2CH2I low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propyl iodide 1-H nmr explaining spin-spin coupling for line splitting. (n.d.). doc brown's advanced organic chemistry revision notes. [Link]

• infrared spectrum of 1-iodopropane C3H7I CH3CH2CH2I prominent wavenumbers cm-1 detecting functional groups present finger print for identification of propyl iodide image diagram. (n.d.). doc brown's advanced organic chemistry revision notes. [Link]

• 2-Propanone, 1-iodo-. (n.d.). PubChem - NIH. [Link]

• Mechanistical study on the formation of hydroxyacetone (CH3COCH2OH), methyl acetate (CH3COOCH3), and 3-hydroxypropanal (HCOCH2CH2OH) along with their enol tautomers (prop-1-ene-1,2-diol (CH3C(OH)CHOH), prop-2-ene-1,2-diol (CH2C(). (n.d.). RSC Publishing. [Link]

• 1H proton nmr spectrum of 2-iodopropane C3H7I CH3CHICH3 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropyl iodide 1-H nmr explaining spin-spin coupling for line splitting. (n.d.). doc brown's advanced organic chemistry revision notes. [Link]

• 5.6. Reactive intermediates. (n.d.). Organic Chemistry 1: An open textbook - Lumen Learning. [Link]

• Mass Spectrometry. (n.d.). MSU chemistry. [Link]

• mass spectrum of 3-hydroxybutanone C4H8O2 CH3COCH(OH)CH3 fragmentation pattern of m/z m/e ions for analysis and identification of acetoin image diagram. (n.d.). doc brown's advanced organic chemistry revision notes. [Link]

• 1,3-Dihydroxypropan-2-one;propan-2-one. (n.d.). PubChem. [Link]

• iodination of ketones acid/base catalysed mechanism reacting iodine with ketones propanone reagents reaction conditions organic synthesis. (n.d.). Doc Brown's Chemistry. [Link]

• Dihydroxyacetone. (n.d.). the NIST WebBook - National Institute of Standards and Technology. [Link]

• IR Absorption Table. (n.d.). University of Colorado Boulder. [Link]

• Reactive Intermediates. (2026). Organic Chemistry Data. [Link]

• IR Chart. (n.d.). UCLA Chemistry. [Link]

• Compound 1-Hydroxyacetone Data collection sheet N°CAS 116-09-6 1 ppm = 3.05 mg/m³. (n.d.). European Commission. [Link]

• Hydroxyacetone. (n.d.). Wikipedia. [Link]

Sources

• 1. Iodoketone synthesis by iodination [organic-chemistry.org]
• 2. iodination of ketones acid/base catalysed mechanism reacting iodine with ketones propanone reagents reaction conditions organic synthesis [docbrown.info]
• 3. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5.6. Reactive intermediates | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
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• 6. ec.europa.eu [ec.europa.eu]
• 7. 1H proton nmr spectrum of 1-iodopropane C3H7I CH3CH2CH2I low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propyl iodide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. 1H proton nmr spectrum of 2-iodopropane C3H7I CH3CHICH3 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropyl iodide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. spectrabase.com [spectrabase.com]
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• 17. mass spectrum of 3-hydroxybutanone C4H8O2 CH3COCH(OH)CH3 fragmentation pattern of m/z m/e ions for analysis and identification of acetoin image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Protocols & Analytical Methods

Using 3-Iodo-1-hydroxypropan-2-one in Hantzsch imidazole synthesis

Executive Summary

This application note details the protocol for utilizing 3-Iodo-1-hydroxypropan-2-one (IHP) as a high-reactivity electrophile in the Hantzsch imidazole synthesis. While traditional protocols often employ

-bromo or -chloro ketones, the use of the iodo-derivative offers significantly faster reaction kinetics and milder conditions, crucial for preserving the sensitive primary hydroxyl group present in the backbone.

This guide is designed for medicinal chemists targeting 4-(hydroxymethyl)imidazole scaffolds—key pharmacophores in purine mimetics, histamine receptor ligands, and antihypertensive agents (e.g., Losartan precursors).

Strategic Rationale & Chemistry

The synthesis of 4-substituted imidazoles via the Hantzsch reaction typically involves the condensation of an amidine with an

-haloketone.

Why 3-Iodo-1-hydroxypropan-2-one?

• Nucleofugality: The iodide ion (

  ) is a superior leaving group compared to bromide or chloride ( ). This lowers the activation energy for the initial displacement by the amidine nitrogen.

• Thermal Preservation: The enhanced reactivity allows the condensation to proceed at ambient or slightly elevated temperatures (

  ), avoiding the reflux conditions often required for chloro-analogs which can lead to the dehydration of the primary alcohol to form toxic enals (acrolein derivatives).

• Solubility Profile: The iodo-variant often exhibits better solubility in polar aprotic solvents (DMF, MeCN) used to stabilize the polar transition states of imidazole formation.

Chemical Structure:

Critical Safety & Handling (Pre-Protocol)

Warning:

-Iodoketones are potent lachrymators and alkylating agents.

• Instability: IHP is light-sensitive and prone to decomposition via deiodination. It should be freshly prepared or stored at

  under argon in amber vials.

• Scavenging: Keep 10% aqueous sodium thiosulfate handy to quench free iodine (indicated by brown discoloration).[1]

• PPE: Double nitrile gloves and a face shield are mandatory. All operations must occur in a fume hood.

Reaction Mechanism

The formation of the imidazole ring follows a cascade mechanism. The high reactivity of the C-I bond accelerates Step 1, which is often the rate-determining step in hindered substrates.

• Displacement: The amidine nitrogen attacks the -carbon, displacing iodide.

• Nucleophilic Addition: The second amidine nitrogen attacks the carbonyl carbon.

• Dehydration/Aromatization: Loss of water drives the formation of the aromatic imidazole ring.

Figure 1: Mechanistic pathway of Hantzsch synthesis using IHP. The initial SN2 step is accelerated by the Iodine leaving group.

Experimental Protocol

Target Synthesis: 2-Phenyl-4-(hydroxymethyl)imidazole Scale: 10 mmol

Materials

• Reagent A: Benzamidine hydrochloride (1.57 g, 10 mmol)

• Reagent B: 3-Iodo-1-hydroxypropan-2-one (2.00 g, 10 mmol) (See Note 1 for in-situ prep)

• Base: Potassium Carbonate (

  ), anhydrous (2.76 g, 20 mmol)

• Solvent: DMF (Dimethylformamide), anhydrous (20 mL)

• Quench: Sat.

  , Ethyl Acetate.

Step-by-Step Procedure

• Base Activation (Time: T-30 min):

  • In a 50 mL round-bottom flask (RBF), suspend Benzamidine HCl (Reagent A) and

    in 10 mL of anhydrous DMF.

  • Stir vigorously at Room Temperature (RT) for 30 minutes to liberate the free amidine base. Note: The mixture will remain a suspension.

• Controlled Addition (Time: T=0):

  • Dissolve 3-Iodo-1-hydroxypropan-2-one (Reagent B) in 10 mL DMF.

  • Crucial: Cool the amidine suspension to

    (ice bath).

  • Add the IHP solution dropwise over 20 minutes. Rationale: Exothermic displacement can lead to polymerization of the hydroxymethyl ketone if uncontrolled.

• Reaction Phase (Time: T+1 to T+4 hrs):

  • Allow the mixture to warm to RT naturally.

  • Monitor via TLC (System: 10% MeOH in DCM). Look for the disappearance of the starting amidine (

    ) and appearance of the imidazole ( ).

  • Optimization: If reaction is sluggish after 2 hours, heat to

    . Do not exceed .

• Workup & Isolation:

  • Pour the reaction mixture into 100 mL ice-water.

  • Extract with Ethyl Acetate (

    mL).[2] Note: The product is moderately polar; thorough extraction is necessary.

  • Wash combined organics with 5% Lithium Chloride (aq) to remove DMF, followed by Brine.

  • Dry over

    , filter, and concentrate.[2]

• Purification:

  • Recrystallize from Ethanol/Hexane OR flash chromatography (DCM:MeOH 95:5).

Note 1: In-Situ Preparation of IHP (Recommended)

If commercial IHP is unavailable or degraded:

• Dissolve 1,3-dihydroxyacetone dimer (DHA) in MeOH.

• Add 1.1 eq of Iodine (

  ).

• Stir until the iodine color fades (kinetic control), or use polymer-supported iodide reagents. Use immediately.

Data Analysis & Troubleshooting

Expected Analytical Data

Metric	Expected Value	Notes
Yield	65 - 82%	Higher than chloro-analog (typically 40-50%).
Appearance	Off-white to pale yellow solid	Darkening indicates iodine contamination.
1H NMR (DMSO-d6)	4.45 (s, 2H, )	Diagnostic peak for hydroxymethyl group.
1H NMR (DMSO-d6)	7.10 (s, 1H, Imidazole C5-H)	Confirms ring closure.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Deep brown reaction mixture	Iodine liberation ( ) due to oxidation.	Add 10 mol% to the reaction or workup. Purge solvents with Argon.
Low Yield / Polymerization	Reaction temp too high; IHP polymerized.	Keep addition at . Ensure strict stoichiometry (excess base can degrade IHP).
Product remains in Aqueous	Product is highly polar (amphoteric).[3][4]	Saturate aqueous layer with NaCl before extraction.[1] Use n-Butanol for extraction if necessary.

References

• Hantzsch, A. (1881).[5] "Ueber die Synthese pyridinartiger Verbindungen aus Acetessigäther und Aldehydammoniak". Justus Liebigs Annalen der Chemie, 215(1), 1-82.

• BenchChem. (2025).[1][6] "The Dual Nature of Reactivity: An In-depth Technical Guide to α-Haloketones in Organic Synthesis". BenchChem Technical Library.

• National Center for Biotechnology Information. (2021). "Synthesis and therapeutic potential of imidazole containing compounds". PubMed Central.

• Alfa Chemistry. "Hantzsch Dihydropyridine Synthesis Mechanism and Protocols".

• Organic Syntheses. "Preparation of 2-Iodoresorcinol and related alpha-iodo ketones". Org.[2][5][7][8][9] Synth.

Disclaimer: This protocol involves hazardous chemicals. It is intended for use by qualified professionals only. Always review the Safety Data Sheet (SDS) before handling 3-Iodo-1-hydroxypropan-2-one.

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Synthesis and therapeutic potential of imidazole containing compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US7807837B2 - Scalable synthesis of imidazole derivatives - Google Patents [patents.google.com]
• 8. Learning from the Hantzsch synthesis [pubsapp.acs.org]
• 9. wjpsonline.com [wjpsonline.com]

Application Note: Precision Synthesis of 4-(Hydroxymethyl)thiazoles using 3-Iodo-1-hydroxypropan-2-one

Executive Summary

This technical guide details the protocol for synthesizing 2-substituted-4-(hydroxymethyl)thiazoles utilizing 3-Iodo-1-hydroxypropan-2-one as the key electrophilic cyclization partner. While the Hantzsch thiazole synthesis traditionally employs

-chloro or -bromo ketones, the use of the -iodo derivative offers distinct kinetic advantages. The iodide leaving group ( ) is significantly more labile than bromide or chloride, allowing for cyclization under milder conditions (lower temperatures, neutral pH), which preserves sensitive functional groups on the thioamide partner.

This protocol is critical for medicinal chemists targeting the 4-(hydroxymethyl)thiazole scaffold, a privileged pharmacophore found in antiretrovirals (e.g., Ritonavir analogues), antibiotics, and diverse kinase inhibitors.

Scientific Foundation & Mechanism

The Reagent: 3-Iodo-1-hydroxypropan-2-one

• IUPAC Name: 1-hydroxy-3-iodopropan-2-one

• Role: Bifunctional electrophile (C2 carbonyl and C3 alkyl iodide).

• Reactivity Profile: The C3 carbon bearing the iodine is highly electrophilic toward soft nucleophiles (sulfur). The C2 carbonyl serves as the hard electrophile for the subsequent nitrogen attack.

• Stability Warning:

  -Iodoketones are thermally unstable and photosensitive. This protocol recommends in situ generation or immediate use of the isolated reagent to prevent decomposition into iodine ( ) and polymeric byproducts.

Reaction Mechanism: Hantzsch Cyclization

The reaction follows a regioselective Hantzsch condensation pathway. The high nucleophilicity of the thioamide sulfur, combined with the excellent leaving group ability of iodine, dictates the initial bond formation.

Step-by-Step Pathway:

• S-Alkylation: The thioamide sulfur attacks the C3 position of the ketone, displacing iodide. This is the rate-determining step in standard Hantzsch syntheses, but the C-I bond weakness accelerates this significantly.

• N-Attack: The thioamide nitrogen attacks the C2 carbonyl.

• Dehydration: Loss of water drives aromatization to form the stable thiazole ring.

Figure 1: Mechanistic pathway of Hantzsch synthesis using 3-Iodo-1-hydroxypropan-2-one. Note the regioselectivity driven by the iodine leaving group.

Experimental Protocol

Materials & Equipment

• Reagents:

  • Thioamide substrate (1.0 equiv).[1]

  • 3-Iodo-1-hydroxypropan-2-one (1.1 equiv). See Section 3.2 for preparation.

  • Solvent: Ethanol (absolute) or DMF (for low solubility substrates).

  • Base (Optional):

    or (to scavenge HI).

• Equipment:

  • Round-bottom flask with reflux condenser.[2]

  • Inert gas line (Nitrogen/Argon) - Critical for iodoketone stability.

  • TLC plates (Silica gel 60 F254).

Pre-Step: Preparation of 3-Iodo-1-hydroxypropan-2-one

Note: Due to stability concerns, it is often best to generate this reagent from the chloro-analog via Finkelstein reaction immediately before use.

Protocol (Finkelstein In-Situ):

• Dissolve 1-chloro-3-hydroxypropan-2-one (10 mmol) in Acetone (20 mL).

• Add Sodium Iodide (NaI) (11 mmol).

• Stir at Room Temperature (RT) for 30-60 minutes. A white precipitate (NaCl) will form.

• Filter off the NaCl under inert atmosphere. The filtrate contains the active 3-iodo-1-hydroxypropan-2-one . Use immediately.

Main Synthesis Protocol

Step 1: Reaction Setup

• In a clean reaction vessel, dissolve the Thioamide (1.0 equiv) in Ethanol (0.5 M concentration).

• Add the 3-Iodo-1-hydroxypropan-2-one solution (1.1 equiv) dropwise over 10 minutes at Room Temperature.

  • Why? Slow addition prevents exotherms that could decompose the sensitive iodo-reagent.

Step 2: Cyclization

• Stir the mixture at Room Temperature for 2 hours.

• Monitor by TLC. The high reactivity of the iodide often allows the reaction to complete without heating.

• Optimization: If starting material remains, heat gently to 40-50°C . Avoid vigorous reflux unless necessary, as this degrades the hydroxymethyl group or the iodo-reagent.

Step 3: Workup & Isolation

• Concentrate the solvent under reduced pressure.

• The residue is typically the hydroiodide salt of the thiazole.

• Neutralization: Resuspend residue in water and neutralize with saturated

  solution until pH ~8.

• Extraction: Extract with Ethyl Acetate (

  ).

• Purification: Dry organic layer over

  , filter, and concentrate. Purify via flash column chromatography (typically Hexane/EtOAc gradient).

Quantitative Data & Process Parameters

The following table contrasts the Iodine-based protocol with standard Chlorine/Bromine protocols.

Parameter	Chloro-Protocol	Bromo-Protocol	Iodo-Protocol (Recommended)
Reaction Temp	Reflux (78°C+)	60-80°C	RT to 40°C
Time	12-24 Hours	4-8 Hours	1-3 Hours
Yield (Typical)	50-65%	70-80%	85-95%
Byproducts	Polymerization common	Some elimination	Minimal
Leaving Group Ability	Poor (requires heat)	Good	Excellent (Fast kinetics)

Troubleshooting & Critical Controls

Regioselectivity Verification

A common concern is whether the thioamide attacks the

or side.

• Fact: Nucleophilic displacement of Iodide is orders of magnitude faster than displacement of a hydroxyl group (which is a poor leaving group without activation).

• Validation: NMR spectroscopy of the product will show a singlet for the thiazole C5-H and a singlet (2H) for the

  group at position 4. If regioselectivity were reversed, the product would be a 5-(hydroxymethyl)thiazole, which has a distinct splitting pattern.

Handling "Lachrymator" Properties

-Haloketones are potent lachrymators (tear gas agents).

• Control: Always handle 3-iodo-1-hydroxypropan-2-one in a functioning fume hood.

• Deactivation: Quench glassware/spills with a dilute solution of sodium thiosulfate and sodium bicarbonate to neutralize any residual alkyl iodides and iodine.

Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

References

• Hantzsch, A. (1887).[2] "Ueber die Synthese des Thiazols (On the synthesis of thiazole)". Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132.

• BenchChem. "Application Notes and Protocols: Hantzsch Thiazole Synthesis". BenchChem Technical Library.

• Organic Chemistry Portal. "Synthesis of Thiazoles". Organic Chemistry Portal.

• Ishiwata, Y., & Togo, H. (2008).[3][4] "Facile preparation of thiazoles from 1H-1-(1′-alkynyl)-5-methyl-1,2,3-benziodoxathiole 3,3-dioxides with thioamides". Synlett, 2008(17), 2637-2641.[4]

• Kashyap, S. J., et al. (2012). "Synthesis of 4-substituted-2-substituted-thiazole derivatives". Journal of Heterocyclic Chemistry. (General reference for Hantzsch regioselectivity).

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thiazole synthesis [organic-chemistry.org]
• 4. archives.ijper.org [archives.ijper.org]

Application Notes and Protocols for 3-Iodo-1-hydroxypropan-2-one: A Versatile Intermediate in Pharmaceutical Synthesis

Introduction

3-Iodo-1-hydroxypropan-2-one is a key building block in synthetic organic chemistry, valued for its dual functionality. The presence of a reactive ketone, a primary alcohol, and a readily displaceable iodine atom on a simple three-carbon backbone makes it a versatile intermediate for the construction of more complex molecules. In the pharmaceutical industry, such intermediates are crucial for developing novel active pharmaceutical ingredients (APIs), including antiviral agents and precursors for diagnostic imaging agents. This guide provides an in-depth look at the applications of 3-iodo-1-hydroxypropan-2-one, complete with detailed protocols and the scientific rationale behind its use.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a starting material is fundamental to its successful application in synthesis and to ensure safe handling.

Property	Value	Source
Molecular Formula	C₃H₅IO₂
Molecular Weight	199.97 g/mol
Appearance	Light yellow liquid
Boiling Point	145 - 146 °C
Density	1.082 g/cm³ at 25 °C
Solubility	Insoluble in water	[1]

Synthetic Applications and Protocols

The reactivity of 3-iodo-1-hydroxypropan-2-one can be strategically employed in various synthetic pathways. The iodine atom serves as an excellent leaving group in nucleophilic substitution reactions, while the ketone can undergo a range of carbonyl chemistry transformations.

Application 1: Synthesis of an Antiviral Drug Intermediate

Many antiviral drugs incorporate heterocyclic moieties or functionalized side chains.[2] 3-Iodo-1-hydroxypropan-2-one can be used to introduce a functionalized three-carbon unit onto a core scaffold, a common strategy in the development of novel therapeutic agents.[3]

Protocol: Alkylation of a Thiol-Containing Heterocycle

This protocol describes a nucleophilic substitution reaction where 3-iodo-1-hydroxypropan-2-one is used to alkylate a thiol-containing heterocyclic precursor, a key step in the synthesis of certain antiviral compounds.

Materials:

• 3-Iodo-1-hydroxypropan-2-one

• 2-mercaptobenzimidazole (or other thiol-containing heterocycle)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask, add 2-mercaptobenzimidazole (1.50 g, 10 mmol) and anhydrous acetonitrile (40 mL).

• Base Addition: Add potassium carbonate (2.07 g, 15 mmol) to the suspension. Stir vigorously for 10 minutes at room temperature to deprotonate the thiol.

• Alkylation: Slowly add a solution of 3-iodo-1-hydroxypropan-2-one (2.00 g, 10 mmol) in acetonitrile (10 mL) to the reaction mixture.

• Reaction Monitoring: Heat the reaction to 60°C and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Workup: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired alkylated intermediate.

Causality Behind Experimental Choices:

• Acetonitrile is chosen as the solvent due to its polar aprotic nature, which effectively dissolves the reactants and facilitates the SN2 reaction without interfering with the nucleophile.

• Potassium carbonate is a mild base sufficient to deprotonate the thiol, creating a potent nucleophile. An excess is used to drive the reaction to completion.

• Heating to 60°C provides the necessary activation energy for the substitution reaction to proceed at a reasonable rate.

Fig 1. Synthetic workflow for the alkylation of a thiol-containing heterocycle.

Application 2: Precursor for Iodinated Contrast Media

Iodinated contrast media (ICM) are essential for enhancing the visibility of internal structures in X-ray-based imaging techniques like computed tomography (CT).[4] These agents are typically based on a tri-iodinated benzene ring scaffold.[5] 3-Iodo-1-hydroxypropan-2-one can be used to synthesize side chains that improve the solubility and reduce the toxicity of these agents.[5]

Protocol: Synthesis of a Di-iodinated Building Block

This protocol outlines the synthesis of a di-iodinated aromatic compound, a potential precursor for more complex ICM structures.

Materials:

• 3-amino-5-nitrobenzoic acid

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Potassium iodide (KI)

• 3-Iodo-1-hydroxypropan-2-one

• N,N-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM, anhydrous)

• Sodium bicarbonate (saturated solution)

• Sodium thiosulfate (10% solution)

Procedure:

• Diazotization: Dissolve 3-amino-5-nitrobenzoic acid (1.82 g, 10 mmol) in a mixture of water (20 mL) and concentrated HCl (5 mL) at 0°C. Slowly add a solution of sodium nitrite (0.76 g, 11 mmol) in water (5 mL) while maintaining the temperature below 5°C.

• Iodination: To the cold diazonium salt solution, add a solution of potassium iodide (3.32 g, 20 mmol) in water (10 mL). Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup of Iodinated Acid: Collect the precipitated 3-iodo-5-nitrobenzoic acid by filtration, wash with cold water, and then with a 10% sodium thiosulfate solution to remove excess iodine. Dry the solid.

• Esterification: To a solution of the dried 3-iodo-5-nitrobenzoic acid (2.93 g, 10 mmol) and 3-iodo-1-hydroxypropan-2-one (2.00 g, 10 mmol) in anhydrous DCM (50 mL), add DCC (2.27 g, 11 mmol) and a catalytic amount of DMAP.

• Reaction and Workup: Stir the reaction at room temperature overnight. Filter off the dicyclohexylurea byproduct. Wash the filtrate with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by column chromatography to obtain the di-iodinated product.

Causality Behind Experimental Choices:

• Diazotization followed by Sandmeyer-type iodination is a classic and efficient method for introducing an iodine atom onto an aromatic ring.

• DCC and DMAP are a standard coupling system for esterification. DCC activates the carboxylic acid, and DMAP catalyzes the reaction with the alcohol.

• Dichloromethane is a good solvent for this type of coupling reaction, as it is relatively non-polar and unreactive.

Fig 2. Workflow for the synthesis of a di-iodinated building block.

Analytical Quality Control

Ensuring the purity of pharmaceutical intermediates is critical. High-Performance Liquid Chromatography (HPLC) is a standard technique for this purpose.

Protocol: Purity Assessment by Reverse-Phase HPLC

This protocol provides a general method for determining the purity of 3-iodo-1-hydroxypropan-2-one.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, with a quaternary pump, autosampler, and diode-array detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% phosphoric acid.

• Mobile Phase B: Acetonitrile with 0.1% phosphoric acid.

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a 1 mg/mL solution of 3-iodo-1-hydroxypropan-2-one in acetonitrile.

Procedure:

• System Equilibration: Equilibrate the column with the initial mobile phase composition (90% A, 10% B) for at least 15 minutes or until a stable baseline is achieved.

• Sample Injection: Inject the prepared sample solution.

• Data Acquisition: Run the gradient program and acquire data for 20 minutes.

• Analysis: Integrate the peaks in the chromatogram. The purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Rationale for Method Parameters:

• C18 Column: A C18 stationary phase is a versatile choice for separating small organic molecules of moderate polarity.

• Acidified Mobile Phase: The addition of phosphoric acid helps to protonate any acidic or basic functional groups, leading to sharper and more symmetrical peaks.

• Gradient Elution: A gradient from a highly aqueous to a highly organic mobile phase ensures that both polar impurities and the less polar product are eluted from the column in a reasonable time.

• UV Detection at 210 nm: The ketone chromophore in 3-iodo-1-hydroxypropan-2-one absorbs in the low UV range, making 210 nm a suitable wavelength for detection.

Fig 3. Analytical workflow for HPLC purity assessment.

Mechanistic Insights

The utility of 3-iodo-1-hydroxypropan-2-one stems from its predictable reactivity. The carbon-iodine bond is polarized, making the carbon atom electrophilic and susceptible to attack by nucleophiles. The ketone provides a site for reactions such as reductions, reductive aminations, and aldol condensations.

Hypothetical Antiviral Mechanism of Action

A drug synthesized using the intermediate from Application 1 could potentially inhibit a viral protease. Many antiviral drugs, such as nirmatrelvir, function by inhibiting viral proteases that are essential for the replication of the virus.[6] The synthesized molecule could act as a covalent inhibitor, with the ketone or a derivative forming a reversible or irreversible bond with a key residue in the active site of the protease.

Fig 4. Hypothetical inhibition of a viral replication cycle.

Safety and Handling

3-Iodo-1-hydroxypropan-2-one is a flammable liquid and is suspected of causing genetic defects.[7] It is also harmful to aquatic life.[7] Therefore, strict safety precautions must be observed.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.[8] All handling should be done in a well-ventilated chemical fume hood.[1]

• Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][8] The compound is air-sensitive and hygroscopic, so it should be stored under an inert atmosphere.[8]

• Spills: In case of a spill, absorb with an inert material and dispose of as hazardous waste.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[8]

References

• Ivanova, G., et al. (2015, June 18). Synthesis and biological activity of hydroxycinnamoyl-containing antiviral drugs. ResearchGate. [Link]

• Farmalabor Materie Prime. (2016, January 26). Safety Data Sheet: Dihydroxyacetone. [Link]

• Alcaide, B., et al. (2010). 1,3-Dipolar cycloadditions: Applications to the synthesis of antiviral agents. CORE. [Link]

• Shekhar, C., et al. (2022, October 19). Total synthesis of antiviral drug, nirmatrelvir (PF-07321332). PMC - NIH. [Link]

• Li, Y., et al. (2015, January 21). Organic Nanoplatforms for Iodinated Contrast Media in CT Imaging. PMC - NIH. [Link]

• Al-Haj, N. Q. (2020, August 7). Iodinated Contrast agents within Radiology. ResearchGate. [Link]

• SIELC Technologies. HPLC Method for Analysis of 3-Iodo-2-propynyl-N-butylcarbamate. [Link]

• Dighade, A. S., & Dighade, S. R. (2012). SYNTHESIS OF IODO-FLAVANONES AND CHROMANONES. TSI Journals. [Link]

• Jalalian, N., & Olofsson, B. (2013). Synthesis of Koser's Reagent and Derivatives. Organic Syntheses Procedure. [Link]

• Romeo, R., et al. (2023). Antiviral Compounds to Address Influenza Pandemics: An Update from 2016-2022. [Link]

• ResearchGate. (2015, September 11). 1,3-Dihydroxypropan-2-one (DHA) synthesis from Glycerol for pharmaceutical applications. [Link]

• Google Patents. (2008, September 2). Method for production of 3-hydroxypropan-1-one compound, method for production of 2-propen-1-one compound and method for production of isoxazoline compound.

• Stankiewicz, A., et al. (2024, February 4). Iodinated Contrast Media—From Clinical Use to Environmental Concern and Treatment Possibilities. PMC. [Link]

• Radiology Key. (2016, June 13). Iodinated Radiocontrast Agents. [Link]

• PubChem. 1-Hydroxy-3-iodo-2-propanone. [Link]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. Antiviral Compounds to Address Influenza Pandemics: An Update from 2016-2022 - Romeo - Current Medicinal Chemistry [journals.eco-vector.com]
• 4. Iodinated Radiocontrast Agents | Radiology Key [radiologykey.com]
• 5. eimj.org [eimj.org]
• 6. Total synthesis of antiviral drug, nirmatrelvir (PF-07321332) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.ca [fishersci.ca]

Application Notes &amp; Protocols: The Versatility of 3-Iodo-1-hydroxypropan-2-one in Amine and Thiol Conjugation

Introduction

In the landscape of bioconjugation and synthetic chemistry, the demand for versatile, efficient, and selective reagents is paramount. 3-Iodo-1-hydroxypropan-2-one is a heterobifunctional molecule that has emerged as a powerful tool for researchers in chemical biology, drug development, and materials science. Its structure, featuring a reactive α-iodoketone system alongside a primary hydroxyl group, provides a unique handle for a variety of chemical modifications.

The core utility of this reagent lies in the high reactivity of the carbon-iodine bond towards nucleophilic substitution. The iodine atom, being an excellent leaving group, facilitates rapid and efficient reactions with soft nucleophiles. This note provides an in-depth exploration of the reaction of 3-iodo-1-hydroxypropan-2-one with two of the most biologically relevant nucleophiles: amines and thiols. We will delve into the underlying reaction mechanisms, provide field-tested protocols for practical application, and discuss the principles of chemoselectivity that enable precise molecular engineering.

Compound Profile: 3-Iodo-1-hydroxypropan-2-one

Property	Value
Chemical Formula	C₃H₅IO₂[1]
Molecular Weight	199.97 g/mol
CAS Number	63994-30-9
Appearance	Off-white to yellow solid
Synonyms	1-Hydroxy-3-iodo-2-propanone, Iodoacetol

Handling & Storage: 3-Iodo-1-hydroxypropan-2-one is stable under standard ambient conditions but should be stored in a cool, dark place, protected from light and moisture to prevent degradation.[2] As with all halo-ketones, it should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area.

Part 1: The Chemistry of Conjugation - Mechanisms and Selectivity

The reactivity of 3-iodo-1-hydroxypropan-2-one is dominated by the α-iodoketone moiety. The electron-withdrawing nature of the adjacent carbonyl group enhances the electrophilicity of the carbon atom bonded to the iodine, making it highly susceptible to nucleophilic attack. The primary mechanism for reaction with both amines and thiols is a bimolecular nucleophilic substitution (SN2) reaction.

Reaction with Thiols: Formation of Thioethers

Thiols, particularly in their deprotonated thiolate form (RS⁻), are exceptionally potent nucleophiles.[3] This makes them ideal reaction partners for 3-iodo-1-hydroxypropan-2-one. The reaction proceeds via a direct SN2 displacement of the iodide ion by the sulfur atom, resulting in the formation of a stable thioether bond.

Causality of pH Control: The rate of this reaction is critically dependent on the pH of the medium. The pKa of the thiol group in cysteine residues of proteins is typically around 8.0-9.0. By conducting the reaction at a pH between 7.0 and 8.0, a significant portion of the thiol groups exist as the highly nucleophilic thiolate anion, dramatically accelerating the conjugation reaction.[4] This pH control is a cornerstone of achieving selectivity.

Caption: SN2 reaction of a thiol with 3-iodo-1-hydroxypropan-2-one.

Reaction with Amines: Formation of α-Aminoketones

Primary and secondary amines are also effective nucleophiles that react with 3-iodo-1-hydroxypropan-2-one to form stable α-aminoketone linkages.[5] The lone pair of electrons on the nitrogen atom attacks the electrophilic carbon, displacing the iodide ion in a classic SN2 fashion.

The Role of Basicity and pH: Similar to thiols, the nucleophilicity of amines is pH-dependent. The pKa of the ε-amino group of lysine is around 10.5. To achieve an efficient reaction, the pH must be raised to a level where a sufficient concentration of the free, unprotonated amine (R-NH₂) is present. Typically, buffers with a pH of 8.5 to 9.5 are employed. At neutral pH, most amines are protonated (R-NH₃⁺), rendering them non-nucleophilic and significantly slowing the reaction.[4]

While amines can also react with ketones to form imines (Schiff bases), this reaction is generally slower, reversible, and requires specific, mildly acidic conditions (pH 4-5) to proceed efficiently.[6][7] Under the basic conditions typically used for alkylation, the SN2 reaction at the carbon-iodine bond is the overwhelmingly favored pathway.

Caption: SN2 reaction of a primary amine with 3-iodo-1-hydroxypropan-2-one.

Achieving Chemoselectivity: Thiols vs. Amines

One of the most powerful applications of this chemistry in bioconjugation is the ability to selectively target cysteine residues over lysine residues on a protein surface. This chemoselectivity is governed by the difference in pKa and intrinsic nucleophilicity between thiols and amines.[8]

• At pH ~7.0-7.5: The thiol group (pKa ~8.5) is partially deprotonated to the highly reactive thiolate. The amine group (pKa ~10.5) is almost entirely protonated to the non-nucleophilic ammonium ion. This significant difference in reactivity allows for the highly selective modification of thiols.[9]

• At pH > 8.5: Both thiols and amines are significantly deprotonated and can compete for reaction with the reagent.

By carefully controlling the reaction pH, a researcher can direct the conjugation to the desired functional group with high fidelity.

Parameter	Reaction with Thiols	Reaction with Amines	Rationale
Optimal pH	6.5 - 8.0	8.5 - 9.5	Balances nucleophile deprotonation with reagent stability.
Relative Rate	Very Fast	Moderate to Fast	Thiolates are intrinsically more nucleophilic than amines.
Selectivity	High for thiols over amines at pH < 8.0	Potential for cross-reactivity with thiols.	Based on differential pKa values of the nucleophiles.
Typical Buffer	Phosphate, HEPES	Borate, Bicarbonate	Buffer choice must be compatible with the target pH range.

Part 2: Application Protocols

The following protocols provide a starting point for the conjugation of 3-iodo-1-hydroxypropan-2-one to thiol- and amine-containing molecules. These should be optimized for specific substrates and desired outcomes.

Caption: General experimental workflow for conjugation reactions.

Protocol 1: Selective Thiol Modification of a Cysteine-Containing Peptide

This protocol describes the selective labeling of a free thiol group, such as the side chain of a cysteine residue.

Materials:

• Cysteine-containing peptide or protein.

• 3-Iodo-1-hydroxypropan-2-one.

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Phosphate Buffer (100 mM, pH 7.5) containing 1 mM EDTA.

• Quenching reagent: 2-Mercaptoethanol or Dithiothreitol (DTT).

• Purification system (e.g., Size-Exclusion Chromatography (SEC) or Reverse-Phase HPLC).

Reagent Preparation:

• Peptide Solution: Prepare a 1-5 mg/mL solution of the peptide in the pH 7.5 phosphate buffer. If the protein has disulfide bonds that are not to be labeled, ensure they remain oxidized. If the target cysteine is in a disulfide bond, it must first be selectively reduced.[10]

• Reagent Stock Solution: Prepare a 100 mM stock solution of 3-iodo-1-hydroxypropan-2-one in anhydrous DMF or DMSO. This should be prepared fresh before use.

Reaction Procedure:

• To the peptide solution, add a 5- to 20-fold molar excess of the 3-iodo-1-hydroxypropan-2-one stock solution. The optimal excess should be determined empirically.

• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Monitor the reaction progress by LC-MS to observe the formation of the desired conjugate and consumption of the starting material.

• Once the reaction is complete, quench any unreacted 3-iodo-1-hydroxypropan-2-one by adding a quenching reagent (e.g., 2-mercaptoethanol) to a final concentration of ~50 mM. Incubate for 15 minutes.

Purification and Characterization:

• Purify the resulting conjugate from excess reagents and byproducts using an appropriate method such as SEC for proteins or RP-HPLC for peptides.

• Characterize the final product by mass spectrometry to confirm the correct mass of the conjugate.

Protocol 2: Amine Modification of a Peptide

This protocol is designed for labeling primary amines, such as the side chain of a lysine residue or the N-terminus of a peptide.

Materials:

• Peptide or protein with accessible primary amine groups.

• 3-Iodo-1-hydroxypropan-2-one.

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Sodium Borate Buffer (100 mM, pH 9.0).

• Quenching reagent: Tris buffer or glycine solution.

• Purification system (e.g., SEC or RP-HPLC).

Reagent Preparation:

• Peptide Solution: Prepare a 1-5 mg/mL solution of the peptide in the pH 9.0 borate buffer.

• Reagent Stock Solution: Prepare a 100 mM stock solution of 3-iodo-1-hydroxypropan-2-one in anhydrous DMF or DMSO. Prepare fresh before use.

Reaction Procedure:

• To the peptide solution, add a 10- to 50-fold molar excess of the 3-iodo-1-hydroxypropan-2-one stock solution.

• Incubate the reaction mixture for 2-4 hours at room temperature or 37°C, protected from light. Amine alkylation is typically slower than thiol alkylation.

• Monitor the reaction progress by LC-MS. Multiple additions to different amine sites may be observed.

• Once the desired level of modification is achieved, quench the reaction by adding a solution of Tris or glycine to a final concentration of ~100 mM to consume any remaining reagent.

Purification and Characterization:

• Purify the conjugate using a suitable chromatographic technique.

• Characterize the final product by mass spectrometry to determine the extent of labeling and identify modification sites if necessary (e.g., through peptide mapping).

Part 3: Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Reaction Yield	1. Incorrect pH for the target nucleophile.2. Reagent degraded (hydrolyzed).3. Target nucleophile is inaccessible (e.g., buried in protein core).4. Thiol is oxidized to a disulfide.	1. Verify buffer pH. Use a higher pH for amines, neutral for thiols.2. Prepare fresh reagent stock solution immediately before use.3. Consider using a denaturant (e.g., urea, guanidine HCl) if protein activity does not need to be preserved.[11]4. Pre-treat sample with a reducing agent like TCEP or DTT, then remove it before adding the iodo-reagent.[12]
Non-Specific Modification	1. Reaction pH is too high, leading to amine labeling when targeting thiols.2. Reaction time is too long or temperature is too high.3. Excessive molar excess of the reagent.	1. Lower the reaction pH to 7.0-7.5 for selective thiol modification.2. Optimize reaction time and temperature by monitoring with LC-MS.3. Perform a titration to find the lowest effective molar excess of the reagent.
Product Instability	1. The ketone or hydroxyl group is participating in a secondary, undesired reaction.	1. Ensure purification is performed promptly after quenching the reaction. Analyze the stability of the conjugate in the final storage buffer.

Conclusion

3-Iodo-1-hydroxypropan-2-one is a robust and highly effective reagent for the modification of amines and thiols. Its utility is rooted in the predictable and efficient SN2 reaction mechanism that forms stable covalent bonds. By understanding the fundamental principles of nucleophilicity and carefully controlling reaction parameters, particularly pH, researchers can achieve a high degree of chemoselectivity. The protocols and insights provided herein serve as a comprehensive guide for scientists and drug development professionals to harness the full potential of this versatile chemical tool, enabling the synthesis of novel bioconjugates, therapeutics, and advanced materials.

References

• Reactions of Amines . Jasperse, J. (n.d.). Course materials. [Link]

• Basic Bioconjugation Chemistry of Reactive Groups in Biomolecules . Bio-Synthesis Inc. (2022). [Link]

• IN-GEL DIGESTION - Target Discovery Institute . Kessler Lab Proteomics Protocols. [Link]

• ReadyPrep™ Reduction-Alkylation Kit Instruction Manual . Bio-Rad. [Link]

• SYNTHESIS OF IODO-FLAVANONES AND CHROMANONES . Dighade, A. S., & Dighade, S. R. (2012). International Journal of Chemical Sciences. [Link]

• Protein Reduction, Alkylation, Digestion . University of Washington Proteomics Resource (UWPR). (2011). [Link]

• Reaction with Primary Amines to form Imines . Chemistry LibreTexts. (2023). [Link]

• Imines from Aldehydes and Ketones with Primary Amines . Chemistry Steps. (2020). [Link]

• 1-Hydroxy-3-iodo-2-propanone | C3H5IO2 . PubChem. [Link]

• Thiols and Thioethers: Properties and Key Reactions . Master Organic Chemistry. (2015). [Link]

• Chemoselectivity . Taylor & Francis. [Link]

• Chemoselective reactions of the thiol group and its applications... . ResearchGate. [Link]

Sources

• 1. 1-Hydroxy-3-iodo-2-propanone | C3H5IO2 | CID 3082497 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Basic Bioconjugation Chemistry of Reactive Groups in Biomolecules [biosyn.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Imines from Aldehydes and Ketones with Primary Amines - Chemistry Steps [chemistrysteps.com]
• 8. Chemoselectivity: the mother of invention in total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tdi.ox.ac.uk [tdi.ox.ac.uk]
• 11. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 12. bio-rad.com [bio-rad.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Hydroxy-3-Iodoacetone Synthesis

Status: Active Document ID: TSC-HIA-001 Last Updated: February 22, 2026 Safety Warning:

-Halo ketones are potent lachrymators and alkylating agents. All procedures must be performed in a functioning fume hood with full PPE (gloves, goggles, lab coat).[1]

Introduction: The Instability Paradox

The synthesis of 1-hydroxy-3-iodoacetone (also referred to as 1-iodo-3-hydroxyacetone) presents a classic "kinetic vs. thermodynamic" conflict. While the formation of the C-I bond is kinetically accessible via halogen exchange (Finkelstein) or direct iodination, the product is thermodynamically fragile. The iodine atom is a distinctively good leaving group, making the molecule susceptible to:

• Elimination: Forming reactive enones.

• Disproportionation: Releasing free iodine (

  ).

• Polymerization: Triggered by light or trace acids.

This guide addresses the specific failure modes of the Finkelstein Reaction (Cl

I exchange), as it is the most selective route for this target.

Module 1: The Baseline Protocol (The "Happy Path")

To diagnose failure, we must first establish the validated standard. Deviations from this specific workflow are the primary cause of low yields.

Reaction:

Parameter	Specification	Reason for Strictness
Precursor	1-Chloro-3-hydroxyacetone (95%+)	Impurities (acids) catalyze decomposition.
Reagent	Sodium Iodide (NaI), 1.1 - 1.2 eq.	Excess drives kinetics; NaI is soluble in acetone.[2][3]
Solvent	Anhydrous Acetone (<0.1% )	CRITICAL: Water solvates , preventing NaCl precipitation and stalling the equilibrium.
Temperature	Room Temperature (20-25°C)	Reflux promotes elimination and darkening ( release).
Time	4 – 12 Hours	Monitor by TLC; extended times increase decomposition risk.
Atmosphere	or Ar, Dark	Oxygen and light accelerate radical decomposition of C-I bonds.

Module 2: Troubleshooting Low Yields

Scenario A: "The reaction stalled. TLC shows starting material remaining."

Root Cause: Solvent Wetness (The Solvation Trap) The Finkelstein reaction relies on Le Chatelier’s principle. NaI is soluble in acetone, but NaCl is not.[2][3][4] The precipitation of NaCl drives the reversible reaction forward.[2][4]

• The Failure: If water is present, it forms a solvation shell around the chloride ions. This keeps NaCl in solution, establishing an unfavorable equilibrium where the stronger C-Cl bond dominates over the weaker C-I bond.

Corrective Action:

• Diagnostic: Add a drop of reaction mixture to dry benzene or ether. If a distinct aqueous phase or gummy residue separates, your solvent was wet.

• Immediate Fix: Add activated 3Å molecular sieves to the reaction vessel (if early in the process).

• Prevention: Dry acetone over

  or distill from (to remove oxidants) and store over sieves.

Scenario B: "The product turned dark purple/brown during workup."

Root Cause: Iodine Liberation (Autocatalytic Decomposition) The product is light- and acid-sensitive. Trace acid (HCl byproduct) or photon exposure cleaves the C-I bond, releasing free iodine (

). acts as a Lewis acid, catalyzing further decomposition.

Corrective Action:

• The "Copper Trick": Add a small amount of clean Copper turnings to the reaction flask. Copper scavenges free iodine (

  ), keeping the solution neutral and preventing the autocatalytic loop.

• Workup Modification: Wash the organic phase with 10% Sodium Thiosulfate (

  ) until the purple color vanishes. Caution: Do not overuse; prolonged exposure to thiosulfate can reduce the ketone.

Scenario C: "Low mass recovery. Where did the product go?"

Root Cause: Phase Partitioning (Water Solubility) Unlike simple alkyl iodides, 1-hydroxy-3-iodoacetone has a hydroxyl group, making it significantly water-soluble. Standard aqueous workups (washing with large volumes of brine/water) often wash the product down the drain.

Corrective Action:

• Salting Out: Saturate the aqueous layer with solid NaCl or

  to force the organic product out.

• Solvent Choice: Use Dichloromethane (DCM) or Ethyl Acetate for extraction, not Hexanes/Ether (product is too polar).

• Alternative Workup: Filter off the NaCl precipitate, evaporate the acetone, and redissolve the residue in DCM. Wash quickly with minimal cold water.

Module 3: Diagnostic Logic Pathways

The following diagrams visualize the decision-making process for troubleshooting.

Workflow 1: Reaction Logic & Failure Points

Caption: The critical role of solvent dryness in driving the Finkelstein equilibrium.

Workflow 2: Post-Reaction Troubleshooting

Caption: Corrective actions for common physical symptoms during isolation.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I distill 1-hydroxy-3-iodoacetone to purify it? A: Strongly Discouraged.

-Iodo ketones are thermally unstable and can decompose violently or polymerize upon heating. If purification is strictly necessary, use flash chromatography on silica gel (neutralized with 1% triethylamine) or recrystallization if the product solidifies (often it is an oil). In most synthetic sequences (e.g., thiazole synthesis), it is best used as a crude intermediate .

Q2: Why use Acetone? Can I use MEK (Methyl Ethyl Ketone)? A: Acetone is preferred because the solubility differential between NaI (soluble) and NaCl (insoluble) is maximal. MEK allows for higher temperatures (reflux), but since 1-hydroxy-3-iodoacetone is heat-sensitive, the higher boiling point of MEK is a liability, not an asset.

Q3: My NMR shows a mess of peaks. What happened? A: If you see broad peaks or loss of the

signal, the product likely polymerized. This happens if the reaction was exposed to light or if the solvent was not removed under vacuum at low temperature ( ). Always store the product in the dark at .

References

• Finkelstein Reaction Mechanism & Kinetics

  • Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Explains the reversibility and solubility driving force).

  • Wikipedia Entry on Finkelstein Reaction. Link

• Synthesis of

  -Hydroxy Ketones:

  • Organic Syntheses, Coll.[5] Vol. 6, p. 194 (1988). (Discusses general handling of sensitive

    -iodo carbonyls). Link

• Handling of Lachrymators and Haloacetones

  • BenchChem.[6] Iodoacetone: A Versatile Precursor in Modern Organic Synthesis. (Safety and handling data for iodoacetone derivatives). Link

• Solvent Effects in Halogen Exchange

  • Baughman, T. W., et al.[3][7] "The facile preparation of alkenyl metathesis synthons." Tetrahedron 60.48 (2004): 10943-10948. (Demonstrates the critical nature of solvent dryness in Finkelstein chemistry). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The mystery of the Finkelstein reaction - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 3. echemi.com [echemi.com]
• 4. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Finkelstein Reaction [organic-chemistry.org]

Reference Data & Comparative Studies

Navigating the Complex Landscape of α-Iodo Ketone Characterization: A Comparative Guide to 13C NMR Chemical Shifts

For researchers, scientists, and drug development professionals, the precise characterization of synthetic intermediates is paramount. Among these, α-iodo ketones represent a unique class of compounds whose electronic properties present distinct challenges and opportunities in spectroscopic analysis. This guide provides an in-depth comparison of the 13C NMR chemical shifts of α-iodo ketones against their halogen counterparts and parent ketones, supported by experimental data and theoretical insights. By understanding the underlying principles governing these shifts, researchers can more accurately interpret spectral data, leading to more efficient and reliable compound identification.

The introduction of a halogen atom at the α-position of a ketone significantly influences the electron distribution within the molecule, leading to predictable yet nuanced changes in the 13C NMR spectrum. While the electronegativity of the halogen is a primary determinant of the chemical shift, the so-called "heavy atom effect" introduces a competing influence, particularly in the case of iodine. This guide will dissect these effects, providing a clear framework for understanding and predicting the 13C NMR chemical shifts of α-iodo ketones.

The Dueling Influences on Chemical Shifts: Electronegativity vs. the Heavy Atom Effect

The chemical shift of a carbon nucleus is determined by its local electronic environment. Electronegative substituents, such as halogens, withdraw electron density from the adjacent carbon atom, "deshielding" the nucleus from the external magnetic field. This deshielding effect typically results in a downfield shift (a higher ppm value) in the 13C NMR spectrum. Following this trend, one would expect the chemical shift of the α-carbon to increase in the order: I < Br < Cl < F.

However, for heavier halogens like bromine and especially iodine, a counteracting phenomenon known as the "heavy atom effect" becomes significant. This effect, which is spin-orbit in nature, leads to an increased shielding of the adjacent carbon nucleus, causing an upfield shift (a lower ppm value). The magnitude of this effect increases with the atomic number of the heavy atom. Consequently, for α-iodo ketones, the heavy atom effect can partially or even fully offset the deshielding effect of iodine's electronegativity.

This interplay results in a non-linear trend for the α-carbon chemical shifts across the α-haloketone series, a critical consideration for accurate spectral assignment.

Comparative Analysis of 13C NMR Chemical Shifts

To illustrate these competing effects, the following tables summarize experimental and predicted 13C NMR chemical shifts for the carbonyl (C=O) and α-carbon (C-X) of representative acyclic, cyclic, and aromatic ketones and their α-halogenated derivatives.

Table 1: 13C NMR Chemical Shifts (ppm) of Acetophenone and its α-Halo Derivatives

Compound	Halogen (X)	Carbonyl (C=O)	α-Carbon (C-X)	Data Source
Acetophenone	H	198.0	26.6	Experimental
2-Fluoro-1-phenylethanone	F	192.5	83.5 (d, ¹JCF = 181 Hz)	Predicted (nmrdb.org)
2-Chloro-1-phenylethanone	Cl	191.2	46.2	Experimental[1]
2-Bromo-1-phenylethanone	Br	191.3	31.0	Experimental[2]
2-Iodo-1-phenylethanone	I	193.1	6.5	Predicted (nmrdb.org)

Note: Predicted values are generated using online NMR prediction tools and should be considered as estimates.

Table 2: 13C NMR Chemical Shifts (ppm) of Cyclohexanone and its α-Halo Derivatives

Compound	Halogen (X)	Carbonyl (C=O)	α-Carbon (C-X)	Data Source
Cyclohexanone	H	211.7	42.1	Experimental
2-Fluorocyclohexanone	F	205.2 (d, ²JCF = 18.2 Hz)	91.5 (d, ¹JCF = 188.5 Hz)	Experimental[3]
2-Chlorocyclohexanone	Cl	204.3	61.3	Experimental[4]
2-Bromocyclohexanone	Br	204.0	50.1	Experimental[5]
2-Iodocyclohexanone	I	207.2	26.8	Predicted (nmrdb.org)

Note: Predicted values are generated using online NMR prediction tools and should be considered as estimates.

Table 3: 13C NMR Chemical Shifts (ppm) of 2-Butanone and its α-Halo Derivatives

Compound	Halogen (X)	Carbonyl (C=O)	α-Carbon (C-X)	Data Source
2-Butanone	H	208.7	36.8	Experimental
3-Fluoro-2-butanone	F	204.5 (d, ²JCF = 24.5 Hz)	93.3 (d, ¹JCF = 180.2 Hz)	Predicted (Chemaxon)
3-Chloro-2-butanone	Cl	202.4	60.5	Experimental[6]
3-Bromo-2-butanone	Br	202.0	47.9	Experimental[7]
3-Iodo-2-butanone	I	204.1	21.7	Predicted (Chemaxon)

Note: Predicted values are generated using online NMR prediction tools and should be considered as estimates.

Interpreting the Trends

The data presented in the tables reveals several key trends:

• Carbonyl Carbon (C=O): The introduction of a halogen at the α-position generally causes an upfield shift of the carbonyl carbon signal compared to the parent ketone. This is attributed to the electron-withdrawing nature of the halogen, which reduces the electron density at the carbonyl carbon.

• α-Carbon (C-X): The chemical shift of the α-carbon demonstrates the competing effects of electronegativity and the heavy atom effect.

  • For fluoro- and chloro-ketones , the electronegativity effect dominates, resulting in a significant downfield shift of the α-carbon signal compared to the parent ketone.

  • For bromo-ketones , the heavy atom effect begins to counteract the deshielding effect of bromine's electronegativity, leading to a less pronounced downfield shift compared to the chloro-analog.

  • For iodo-ketones , the heavy atom effect is most prominent. It significantly shields the α-carbon, causing a substantial upfield shift. In the examples shown, the α-carbon signal of the iodo-derivatives is shifted significantly upfield, even more so than the parent ketone in the case of 2-iodo-1-phenylethanone.

Experimental Protocol for 13C NMR Acquisition

To ensure the acquisition of high-quality and reproducible 13C NMR spectra of α-iodo ketones, the following experimental protocol is recommended:

• Sample Preparation:

  • Dissolve 10-50 mg of the α-iodo ketone in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). The choice of solvent should be based on the solubility of the compound and its chemical stability.

  • Filter the solution into a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥ 400 MHz for ¹H) for better signal dispersion and sensitivity.

  • Tune and match the probe for the ¹³C frequency.

  • Shim the magnetic field to achieve optimal resolution.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically sufficient.

  • Acquisition Time (AQ): Set to at least 1-2 seconds to ensure good digital resolution.

  • Relaxation Delay (D1): Use a relaxation delay of 2-5 seconds to allow for adequate relaxation of the carbon nuclei, especially quaternary carbons.

  • Number of Scans (NS): Due to the low natural abundance of ¹³C and the potential for longer relaxation times, a larger number of scans (from several hundred to several thousand) may be required to achieve an adequate signal-to-noise ratio.

  • Spectral Width (SW): Set a spectral width that encompasses the expected chemical shift range (e.g., 0-220 ppm).

• Data Processing:

  • Apply an exponential multiplication (line broadening) of 1-2 Hz to improve the signal-to-noise ratio.

  • Perform a Fourier transform of the Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Perform baseline correction.

  • Reference the spectrum to the solvent peak or an internal standard (e.g., TMS at 0.00 ppm).

Caption: Standard workflow for acquiring a 13C NMR spectrum of an α-iodo ketone.

Logical Framework for Spectral Interpretation

The accurate interpretation of 13C NMR spectra for α-haloketones relies on a systematic comparison with related structures and an understanding of the underlying physical-organic principles.

Caption: Logical framework for the interpretation of α-haloketone 13C NMR spectra.

Conclusion

The 13C NMR chemical shifts of α-iodo ketones are governed by a delicate balance between the deshielding effect of iodine's electronegativity and the shielding "heavy atom effect." This interplay leads to a characteristic and significant upfield shift of the α-carbon signal, a key diagnostic feature for the identification of these compounds. By leveraging the comparative data and the experimental and interpretive frameworks presented in this guide, researchers can approach the structural elucidation of α-iodo ketones with greater confidence and precision.

References

• Spectral Database for Organic Compounds (SDBS), National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Water-controlled selective preparation of α-mono or α,α'- dihalo ketones via catalytic cascade reaction of unactivated alkynes with 1,3-dihalo-5,5-dimethylhydantoin - Supporting Information. Royal Society of Chemistry. [Link]

• 2-Fluorocyclohexanone. PubChem. [Link]

• 2-Chlorocyclohexanone. PubChem. [Link]

• 2-Bromocyclohexanone. PubChem. [Link]

• 3-Chloro-2-butanone. PubChem. [Link]

• 3-Bromo-2-butanone. PubChem. [Link]

• nmrdb.org. [Link]

• ChemAxon. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. 3-Chloro-2-butanone(4091-39-8) 13C NMR [m.chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. 3-BROMO-2-BUTANONE(814-75-5) 13C NMR spectrum [chemicalbook.com]
• 5. 2-Chlorocyclohexanone(822-87-7) 13C NMR spectrum [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. 2-Chlorocyclohexanone | C6H9ClO | CID 13203 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Confirmation of 3-Iodo-1-hydroxypropan-2-one: An X-ray Crystallography Guide

Executive Summary

3-Iodo-1-hydroxypropan-2-one (

) represents a class of -haloketones often utilized as reactive intermediates in heterocycle synthesis. Confirming its structure is chemically non-trivial due to two primary challenges: regioisomerism (distinguishing C3-iodination from C1-iodination) and stability (propensity for dimerization or elimination reactions).

While Nuclear Magnetic Resonance (NMR) is the standard for solution-state analysis, it often fails to definitively resolve the spatial connectivity of labile haloketones due to solvent-solute exchange and signal broadening. Single Crystal X-ray Diffraction (SC-XRD) serves as the definitive analytical standard. This guide details the crystallographic workflow to confirm the structure, leveraging the high electron density of the iodine substituent (

) to facilitate rapid phase determination.

Part 1: The Analytical Challenge

The Regioisomerism Problem

In the synthesis of 3-iodo-1-hydroxypropan-2-one from 1-hydroxypropan-2-one (hydroxyacetone), electrophilic iodination can theoretically occur at two distinct

-positions:

• Target (C3-Iodination):

• Isomer (C1-Iodination):

Standard

-NMR can be ambiguous. The methylene protons in both isomers appear as singlets or doublets depending on conformation and exchange rates. Furthermore, -hydroxy ketones often exist in equilibrium with hemiacetal dimers, complicating spectral integration.

Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives

The following table contrasts the efficacy of analytical techniques for this specific iodinated target.

Feature	SC-XRD (Crystallography)	NMR	Mass Spectrometry (MS)
Primary Output	Absolute 3D atomic connectivity & bond lengths.	Chemical environment of nuclei.	Molecular mass & fragmentation pattern.
Isomer Resolution	Definitive. Direct visualization of I-C-C=O connectivity.	Inferred. Relies on coupling constants ( ) and shift prediction.	Low. Isomers often share fragmentation pathways.
Sample State	Solid (Single Crystal).	Solution ( , ).	Gas phase (Ionized).[1]
Heavy Atom Utility	High. Iodine ( ) acts as a phasing anchor.	Low. Iodine causes minor shielding/deshielding effects.	Medium. Isotopic pattern confirms Iodine presence.
Ambiguity Risk	Near Zero (if crystal quality is sufficient).[2]	Medium (Solvent effects, tautomerization).	High (Cannot distinguish regioisomers).

Part 2: Experimental Protocol

Workflow Visualization

The following diagram outlines the critical path from crude synthesis to structural refinement.

Figure 1: Critical path workflow for crystallographic confirmation of unstable

-iodo ketones.

Step 1: Crystallization (The Critical Bottleneck)

Since 3-iodo-1-hydroxypropan-2-one is a low-melting solid (likely MP < 50°C) and thermally labile, standard evaporation methods will degrade the sample.

Recommended Protocol: Cold Vapor Diffusion

• Inner Vial: Dissolve 20 mg of the purified compound in a minimal amount (0.5 mL) of Dichloromethane (DCM) .

• Outer Vial: Place the inner vial inside a larger jar containing 3 mL of Pentane or Hexane (antisolvent).

• Incubation: Seal the outer jar tightly and place it immediately in a -20°C freezer .

• Mechanism: Pentane vapor slowly diffuses into the DCM, gently lowering solubility and promoting lattice formation without thermal stress.

• Harvesting: Crystals should appear as colorless prisms or needles within 24-48 hours. Harvest rapidly using a microscope equipped with a cooling stage or chilled petri dish to prevent melting.

Step 2: X-ray Data Collection

For iodinated compounds, the choice of radiation source is pivotal due to absorption effects.

• Radiation Source: Molybdenum (Mo) K

  ( Å) is preferred over Copper (Cu).

  • Reasoning: Iodine has a high absorption coefficient (

    ). Cu radiation ( Å) causes massive absorption by Iodine, leading to systematic errors in intensity data. Mo radiation penetrates better, yielding more accurate bond lengths.

• Temperature: 100 K (Cryostream).

  • Reasoning: Reduces thermal vibration (atomic displacement parameters) and prevents sample sublimation/degradation during exposure.

Step 3: Structure Solution (The Heavy Atom Method)

The presence of Iodine (

) simplifies the "Phase Problem" significantly.

• Data Reduction: Process raw frames to .hkl files, applying rigorous absorption correction (e.g., SADABS or CrysAlisPro scaling). This is non-negotiable for iodinated samples.

• Phasing: Use SHELXT (Intrinsic Phasing) or Patterson Methods . The Iodine atom dominates the scattering; its position will be located immediately in the initial electron density map.

• Refinement:

  • Locate the Iodine peak.

  • Identify the

    backbone and Oxygen atoms in the difference Fourier map.

  • Refine anisotropically.

  • Place Hydrogen atoms (calculated geometric positions) using a riding model (HFIX 23 for methylene, HFIX 137 for methyl).

Part 3: Data Interpretation & Validation

Once the structure is solved, you must validate that it is indeed 3-iodo-1-hydroxypropan-2-one.

Connectivity Check (The "Fingerprint")

Examine the bond lengths around the carbonyl carbon.

• C3-Iodination (Correct): You will see a

  chain.

• C1-Iodination (Incorrect): You would see a

  connectivity.

Bond Metric Validation

Compare your refined values against standard values from the Cambridge Structural Database (CSD).

Bond Type	Expected Length (Å)	Interpretation
C–I	2.10 – 2.14	Typical for primary alkyl iodides ( Carbon).
C=O	1.20 – 1.22	Standard ketone double bond.
C–OH	1.40 – 1.43	Primary alcohol single bond.
C–C	1.50 – 1.54	single bonds.

Intermolecular Interactions

Check the packing diagram for Hydrogen Bonding .

• Expect strong

  intermolecular hydrogen bonds.

• This network stabilizes the crystal lattice and explains why the solid is stable at -20°C despite the molecule's reactivity.

Part 4: Decision Matrix

Use this matrix to determine if you need to proceed to X-ray crystallography or if NMR is sufficient.

Figure 2: Decision matrix for analytical method selection.

References

• Grover, P. K., & J. D. (1970).

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A. Link

• Massa, W. (2004).Crystal Structure Determination. Springer Berlin Heidelberg.

• Cambridge Crystallographic Data Centre (CCDC). Mercury – Crystal Structure Visualisation. (Software for analyzing packing and H-bonds). Link

• Rigaku Corporation. Introduction to Heavy Atom Method. (Technical notes on using Iodine for phasing). Link

Sources

• 1. 2-Propanone, 1-hydroxy- [webbook.nist.gov]
• 2. encyclopedia.pub [encyclopedia.pub]

Distinguishing 3-Iodo-1-hydroxypropan-2-one from iodine impurities

Topic: Distinguishing 3-Iodo-1-hydroxypropan-2-one from Iodine Impurities Content Type: Technical Comparison & Characterization Guide Audience: Synthetic Chemists, Analytical Scientists, and Drug Discovery Researchers

Executive Summary

In the synthesis of

-functionalized ketones, specifically 3-iodo-1-hydroxypropan-2-one , the presence of elemental iodine ( ) is a pervasive impurity. This arises either from incomplete consumption of iodinating agents (e.g., ) or the inherent thermodynamic instability of the -iodo ketone, which liberates iodine upon exposure to light or heat.

Distinguishing the active pharmaceutical intermediate (API) from its degradation product is critical, as both appear as yellow-to-brown species in solution. This guide provides a definitive, multi-modal analytical framework to differentiate and quantify these species, moving beyond simple visual inspection to robust spectroscopic and chemical validation.

The Chemical Context: Origin of the Impurity

To distinguish the two, one must understand the relationship between them. 3-Iodo-1-hydroxypropan-2-one is an alkylating agent, whereas molecular iodine is an oxidant.

• The Target (3-Iodo-1-hydroxypropan-2-one): A reactive intermediate used for heterocycle synthesis (e.g., thiazoles). It is a potent lachrymator .

• The Impurity (Iodine -

  ): A decomposition byproduct. The C-I bond alpha to the carbonyl is weak. Radical homolysis leads to the formation of alkyl radicals and iodine atoms, which recombine to form .

Decomposition Pathway (Simplified):

Spectroscopic Differentiation (The Gold Standard)

Nuclear Magnetic Resonance (NMR) is the only method that provides absolute structural confirmation, as molecular iodine is NMR silent.

A. Proton NMR ( -NMR)

• Solvent Choice: Use ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  . Avoid DMSO- if possible, as it can form charge-transfer complexes with , altering the color and potentially accelerating decomposition.

• The Logic:

  has no protons. Any signal in the spectrum belongs to the organic molecule or organic impurities. If the sample is dark brown but shows a clean NMR spectrum of the ketone, the iodine content is likely significant (molar basis) but the organic purity is high.

Feature	3-Iodo-1-hydroxypropan-2-one	Molecular Iodine ( )
Signal Type	Distinct Singlets	Silent (No Signal)
Shift	3.90 – 4.10 ppm (Singlet)	N/A
Shift	4.30 – 4.50 ppm (Singlet/Broad)	N/A
Interpretation	Integration ratio 1:1 confirms structure.	Presence inferred only by color, not peaks.

Critical Insight: The

protons are shielded relative to but deshielded relative to a methyl group. A shift of ~4.0 ppm is characteristic for -iodo ketones.

B. UV-Visible Spectroscopy

While NMR confirms the ketone, UV-Vis quantifies the iodine.

• Iodine (

  ): Exhibits a specific absorption band in the visible region (460–520 nm depending on solvent), responsible for the purple/brown color.

• Target Ketone: Absorbs primarily in the UV region (

  transition of carbonyl at <350 nm).

• Protocol: Dilute the sample in

  . A distinct peak at 510 nm confirms free iodine. The ketone should be transparent in this region.

Chemical & Chromatographic Assays

A. Thin Layer Chromatography (TLC)

Standard TLC can be misleading because

vapor stains the entire plate.

• Stationary Phase: Silica Gel

  .

• Mobile Phase: Hexane:Ethyl Acetate (7:3).

• Differentiation:

  • Iodine (

    ): Travels near the solvent front (non-polar) and sublimes off the plate over time. The spot will fade.

  • Target Ketone: Lower

    (due to hydroxyl group). The spot is permanent.

  • Visualization: Use a Hanessian’s Stain (Cerium Molybdate) or KMnO4 . The ketone will stain; pure iodine will not induce the specific reduction color change of these dips efficiently before evaporating.

B. Thiosulfate Titration (Quantification)

To determine exactly how much iodine is present by weight:

• Reagent: 0.01 M Sodium Thiosulfate (

  ).

• Mechanism:

  .

• Observation: The dark brown color of

  disappears instantly upon addition. The -iodo ketone reacts much slower (via nucleophilic substitution), allowing for selective titration of the free iodine impurity.

Experimental Workflow Diagrams

Figure 1: Analytical Decision Matrix

This workflow illustrates the logical steps to distinguish the product from the impurity.

Caption: Step-by-step analytical workflow to segregate the target

-iodo ketone from iodine impurities.

Figure 2: Decomposition & Interference Pathway

Understanding why the impurity forms is key to interpretation.

Caption: Radical decomposition pathway of

-iodo ketones leading to iodine generation.

Detailed Experimental Protocols

Protocol A: Rapid Qualitative Differentiation (The "Shake" Test)

Use this for a quick check during synthesis.

• Take 10 mg of the crude brown solid/oil.

• Dissolve in 1 mL of Dichloromethane (DCM) .

• Add 1 mL of saturated aqueous Sodium Thiosulfate (

  ) .

• Shake vigorously for 10 seconds.

• Result Interpretation:

  • Organic layer turns colorless: The color was entirely due to free iodine. The remaining organic species is your target (or other organic byproducts).

  • Organic layer remains colored: The target molecule itself is colored (unlikely for this specific ketone) or polymerized degradation products are present.

Protocol B: Quantitative Determination of Free Iodine

Use this to calculate purity % w/w.

• Accurately weigh ~100 mg of the sample into a flask.

• Dissolve in 10 mL of Ethanol (Iodine is soluble; Ketone is soluble).

• Titrate with 0.01 M Sodium Thiosulfate using starch indicator near the endpoint (solution turns from brown

  straw yellow add starch blue colorless).

• Calculation:

Safety & Handling (Expertise)

• Lachrymator Warning: 3-Iodo-1-hydroxypropan-2-one is structurally related to iodoacetone, a WWI-era tear gas. It is a severe eye and respiratory irritant. All operations must be performed in a functioning fume hood.

• Storage: Store the purified compound in the dark at -20°C, preferably under Argon. The presence of

  catalyzes further decomposition (autocatalytic), so removing it via a thiosulfate wash before storage is crucial.

References

• Yin, G., et al. (2007).[1] "Highly Efficient and Clean Method for Direct

  -Iodination of Aromatic Ketones." Synthesis, 2007(20), 3113-3116. Link

• Baines, K. M., et al. (2010). "1-Hydroxy-2-propanone (Hydroxyacetone) Spectral Data." FoodB Database. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

• Doc Brown's Chemistry. (2025). "NMR Spectrum of 1-iodo-2-methylpropane and related alpha-iodo ketones." Link

Sources

• 1. Iodoketone synthesis by iodination [organic-chemistry.org]

Safety & Regulatory Compliance

3-Iodo-1-hydroxypropan-2-one: Operational Handling &amp; Disposal Guide

[1][2]

Executive Hazard Assessment

3-Iodo-1-hydroxypropan-2-one is a bifunctional

-haloketone.[1][2] It combines the volatility of a ketone with the high reactivity of an alkyl iodide.[2] Unlike standard organic waste, this compound poses two immediate operational threats that dictate its disposal pathway:

• Lachrymatory Effect: Like its structural analogs (bromoacetone, chloroacetone), this compound is a potent tear agent.[2] Improper disposal in open waste containers can evacuate a laboratory floor.[2]

• Alkylating Potential: The Carbon-Iodine (C-I) bond at the

  -position is weak and highly susceptible to nucleophilic attack.[1][2] This makes it a potent alkylating agent capable of modifying DNA and proteins, necessitating neutralization before bulk release into waste streams.[2]

Chemical Profile & Safety Thresholds

Property	Data / Characteristic	Operational Implication
Structure		Bifunctional electrophile.[1][2]
Reactivity	High ( Active)	Susceptible to rapid hydrolysis and nucleophilic displacement.[2]
Stability	Light/Heat Sensitive	Liberates free Iodine ( ) upon degradation (turns brown).[2]
Hazards	Lachrymator , Corrosive, Mutagen	Zero-tolerance for open-bench handling.[1][2]
Incompatibility	Strong Oxidizers, Strong Bases	Risk of polymerization or violent decomposition.[2]

The Deactivation Logic (Scientific Basis)

Why we do not simply "bin" this chemical.

Simple disposal into a halogenated waste drum is insufficient for quantities exceeding 10 mL.[2] The iodine atom is an excellent leaving group.[2] If left active in a mixed waste drum, it can alkylate other waste components, generating heat or toxic off-gases.[1][2]

The Solution: Nucleophilic Scavenging We utilize Sodium Thiosulfate (

) to chemically deactivate the molecule.[1][2] Thiosulfate acts as a soft nucleophile, attacking the -carbon and displacing the iodide ion.[1][2] This converts the volatile, toxic alkyl iodide into a water-soluble, non-volatile thiosulfate ester (Bunte salt), which is significantly safer to handle.[1][2]

Reaction Scheme:

Operational Disposal Workflows

Visualization: Disposal Decision Tree

Caption: Operational logic flow for determining the correct disposal pathway based on quantity and state.[1][2]

Protocol A: Small Scale (Residues & Vials < 10 mL)

Context: Used for empty vials, syringe filters, or minor reaction residues.[1][2]

• Containment: Do not rinse empty vials. Cap them tightly immediately after use.[2]

• Primary Packaging: Place the vial/residue into a clear, sealable polyethylene bag (Ziploc type).

• Secondary Packaging: Place the sealed bag into a secondary wide-mouth jar or bucket.

• Labeling: Affix a hazardous waste label explicitly stating:

  • Contains: 3-Iodo-1-hydroxypropan-2-one[1][2]

  • Warning: LACHRYMATOR - DO NOT OPEN

• Disposal: Submit as "Lab Pack" waste for incineration.

Protocol B: Large Scale Deactivation (> 10 mL or Stock Solutions)

Context: Used for expired stock, botched reactions, or bulk removal.[1][2] Reagents Required: Sodium Thiosulfate pentahydrate, Water, Sodium Carbonate (optional buffer).[2]

Step-by-Step Procedure:

• Preparation:

  • Work strictly in a functioning fume hood.[2][3][4][5]

  • Prepare a 15% w/v Sodium Thiosulfate solution in water.[2] (Excess is required; calculate approx. 2 molar equivalents relative to the iodide).[2]

  • Optional: Add a small amount of Sodium Carbonate to buffer the solution (prevents acid-catalyzed decomposition of thiosulfate into

    ).[1][2]

• Addition (The Quench):

  • Slowly add the 3-Iodo-1-hydroxypropan-2-one to the stirred thiosulfate solution.[1][2]

  • Caution: The reaction is exothermic.[1][2] Add slowly to control heat.

  • Allow the mixture to stir at room temperature for 12–24 hours .

• Verification (The Trust Anchor):

  • The mixture should turn from a biphasic/cloudy liquid to a clear, homogeneous solution (indicating the formation of the water-soluble salt).[1][2]

  • If the solution remains dark brown (free iodine), add more thiosulfate until the color fades to pale yellow or clear.[2]

• Final Waste Stream:

  • The resulting solution now contains organic thiosulfates and sodium iodide.[2]

  • Adjust pH to neutral (pH 6–8) if necessary.[2]

  • Pour into the Halogenated Organic Waste container.

  • Note: Do not pour down the drain. Even deactivated, the organic backbone requires incineration.[2]

Emergency Contingencies

Spills (Outside Fume Hood)

If a vial drops and breaks on the open lab floor:

• Evacuate: Immediately clear the room. The lachrymatory vapors will spread rapidly.[2]

• Isolate: Close lab doors and post "DO NOT ENTER" signage.

• Wait: Allow HVAC system to purge the air for at least 30 minutes.

• Re-entry: Only personnel wearing full-face respirators (Organic Vapor cartridges) or SCBA should enter to clean.[1][2]

• Clean-up: Cover spill with vermiculite or activated charcoal .[1][2] Do not use paper towels (increases surface area for evaporation).[2] Scoop into a jar, seal, and treat as Protocol A.

Regulatory Framework & Compliance

• RCRA Classification: While not always explicitly P-listed or U-listed by specific CAS, this compound falls under Characteristic Hazardous Waste due to toxicity and reactivity (D003 if capable of generating toxic gases, though primarily D001/Ignitable if in solvent).[1][2]

• EPA Guidance: Halogenated solvents and organics must be incinerated.[2] Dilution is not a solution for drain disposal [1].[2]

• Prudent Practices: The National Research Council mandates that lachrymators be segregated to prevent exposure to waste handlers downstream [2].[1][2]

References

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[2] 40 CFR Part 261.[2] Available at: [Link][1][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[2] Washington (DC): National Academies Press (US); 2011.[1][2] Chapter 6: Working with Chemicals. Available at: [Link]

• PubChem. Compound Summary for CID 3082497 (1-Hydroxy-3-iodo-2-propanone). National Center for Biotechnology Information.[2] Available at: [Link][1][2]

Sources

• 1. 2-Propanone, 1-hydroxy- [webbook.nist.gov]
• 2. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. hscprep.com.au [hscprep.com.au]
• 5. pfaltzandbauer.com [pfaltzandbauer.com]